Cas no 1249914-20-2 (1-(Pyrimidin-4-yl)piperidin-3-amine)

• Product Name: 1-(Pyrimidin-4-yl)piperidin-3-amine
• CAS No: 1249914-20-2
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 5167815
• Update Time: 2026-03-04

1-(Pyrimidin-4-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-4-yl)piperidin-3-amine
• 1-pyrimidin-4-ylpiperidin-3-amine
• 3-Piperidinamine, 1-(4-pyrimidinyl)-
• 1-(Pyrimidin-4-yl)piperidin-3-amine

• Inchi： 1S/C9H14N4/c10-8-2-1-5-13(6-8)9-3-4-11-7-12-9/h3-4,7-8H,1-2,5-6,10H2
• InChI Key： AYHGBQRVBWIMAJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=CN=2)CCCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: 0.3
• Topological Polar Surface Area: 55

Additional information on 1-(Pyrimidin-4-yl)piperidin-3-amine

Introduction to 1-(Pyrimidin-4-yl)piperidin-3-amine (CAS No: 1249914-20-2)

1-(Pyrimidin-4-yl)piperidin-3-amine, identified by the Chemical Abstracts Service Number (CAS No) 1249914-20-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold in the development of novel therapeutic agents.

The molecular structure of 1-(Pyrimidin-4-yl)piperidin-3-amine consists of a pyrimidine ring fused with a piperidine moiety, both of which are well-documented for their role in modulating various biological pathways. The pyrimidine ring, characterized by its nitrogen-rich aromatic system, is frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The piperidine ring, on the other hand, contributes to the compound's solubility and metabolic stability, which are critical factors in drug design.

Recent advancements in pharmaceutical research have highlighted the importance of 1-(Pyrimidin-4-yl)piperidin-3-amine as a key intermediate in synthesizing small-molecule inhibitors targeting diseases such as cancer, inflammation, and infectious disorders. Its unique structural features allow for selective binding to specific protein targets, thereby minimizing off-target effects and enhancing therapeutic efficacy.

In the context of oncology research, 1-(Pyrimidin-4-yl)piperidin-3-amine has been explored as a potential inhibitor of kinases and other enzymes involved in tumor proliferation and survival. Studies have demonstrated that derivatives of this compound can disrupt signaling pathways critical for cancer cell growth, offering a promising avenue for developing next-generation antitumor agents. The pyrimidine-piperidine core has shown particular promise in targeting tyrosine kinases, which are often overexpressed in various malignancies.

Furthermore, the compound's amine functional group provides a site for further chemical modification, enabling the synthesis of libraries of analogs with tailored pharmacokinetic properties. This flexibility has been leveraged in high-throughput screening campaigns to identify lead compounds with improved pharmacological profiles. The ability to fine-tune both the pyrimidine and piperidine moieties allows researchers to optimize binding affinity, selectivity, and bioavailability.

The synthesis of 1-(Pyrimidin-4-yl)piperidin-3-amine typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include condensation reactions between pyrimidine derivatives and piperidine-containing reagents under controlled conditions. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving yield.

From a medicinal chemistry perspective, 1-(Pyrimidin-4-yl)piperidin-3-amine serves as a testament to the power of structure-based drug design. By understanding the relationship between molecular structure and biological activity, chemists can rationally design compounds that meet stringent pharmacological requirements. The integration of computational modeling techniques has further accelerated this process by allowing virtual screening of potential analogs before experimental synthesis.

The pharmacological evaluation of 1-(Pyrimidin-4-yl)piperidin-3-amine has revealed several intriguing properties beyond its primary target interactions. For instance, studies suggest that it may exhibit immunomodulatory effects by influencing cytokine production and immune cell function. This dual functionality makes it an attractive candidate for treating autoimmune diseases or enhancing vaccine efficacy.

In conclusion,1-(Pyrimidin-4-ylo piper id ine -3 -amin e (CAS No: 1249914 -20 -2) represents a compelling example of how structural innovation can drive therapeutic discovery. Its unique combination of pharmacological properties positions it as a versatile tool for addressing diverse medical challenges. As research continues to uncover new applications for this compound and its derivatives, 1 -( Py rim id ine -4 -y l ) -pi per id ine -3 -ami ne is poised to play an increasingly important role in the development of next-generation pharmaceuticals.